Cas no 1264193-15-8 (Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate)

• Product Name: Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate
• CAS No: 1264193-15-8
• MF: C₉H₇BrN₂O₃
• MW: 271.067481279373
• MDL: MFCD27635141
• CID: 5070846
• PubChem ID: 67959264
• Update Time: 2026-03-01

Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate
• Ethyl 6-bromooxazolo[4,5-b]pyridine-2-carboxylate
• P19326
• 6-bromo-oxazolo[4,5-b]pyridine-2-carboxylic acid ethyl ester
• 6-bromooxazolo[4,5-b]pyridine-2-carboxylic acid ethyl ester
• DLKODISTHUKHJT-UHFFFAOYSA-N
• Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-bromo-, ethyl ester
• SY324151
• AS-79264
• DB-219779
• Ethyl6-bromooxazolo[4,5-b]pyridine-2-carboxylate
• 1264193-15-8
• MFCD27635141
• DTXSID601175618
• SCHEMBL9903436
• Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate

• MDL： MFCD27635141
• Inchi： 1S/C9H7BrN2O3/c1-2-14-9(13)8-12-7-6(15-8)3-5(10)4-11-7/h3-4H,2H2,1H3
• InChI Key： DLKODISTHUKHJT-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)OC(C(=O)OCC)=N2

Computed Properties

• Exact Mass: 269.96400 g/mol
• Monoisotopic Mass: 269.96400 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2
• Molecular Weight: 271.07

Additional information on Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate

Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate Professional Introduction

Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate (CAS No. 1264193-15-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxazole derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a bromine atom at the 6-position of the oxazolopyridine ring system, which plays a crucial role in its reactivity and functionality. The carboxylate group at the 2-position further enhances its chemical versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the design of novel anti-inflammatory and anticancer agents. The bromine substituent at the 6-position has been shown to significantly influence the compound's pharmacokinetic properties, making it an attractive candidate for further investigation in medicinal chemistry.

In terms of synthesis, Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent esterification reactions. The synthesis pathway has been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production and application in industrial settings.

One of the most intriguing aspects of this compound is its ability to participate in various types of cross-coupling reactions. Recent advancements in catalytic chemistry have enabled the use of Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate as a substrate for Suzuki-Miyaura coupling reactions. This has opened up new avenues for constructing complex heterocyclic frameworks with potential applications in electronic materials and optoelectronic devices.

Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate has also been studied for its role in polymer chemistry. Its ability to act as a monomer in controlled radical polymerization reactions has been demonstrated, leading to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials hold promise for use in advanced coatings and high-performance adhesives.

Furthermore, recent environmental studies have focused on the biodegradation pathways of Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate. Researchers have identified key microbial strains capable of metabolizing this compound under specific environmental conditions. This information is critical for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate (CAS No. 1264193-15-8) stands out as a versatile and multifunctional compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential component in modern chemical research.